Cas no 921623-08-7 (L-Tyrosine, N-[4-[(2E)-2-buten-1-yloxy]benzoyl]-O-(trifluoromethyl)-)

• Product name: L-Tyrosine, N-[4-[(2E)-2-buten-1-yloxy]benzoyl]-O-(trifluoromethyl)-
• CAS No: 921623-08-7
• MF: C₂₁H₂₀F₃NO₅
• MW: 423.382416725159
• CID: 743757
• PubChem ID: 71422156

L-Tyrosine, N-[4-[(2E)-2-buten-1-yloxy]benzoyl]-O-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-[4-[(2E)-2-buten-1-yloxy]benzoyl]-O-(trifluoromethyl)-
• (2S)-2-[(4-but-2-enoxybenzoyl)amino]-3-[4-(trifluoromethoxy)phenyl]propanoic acid
• N-{4-[(But-2-en-1-yl)oxy]benzoyl}-O-(trifluoromethyl)-L-tyrosine
• DTXSID20841194
• 921623-08-7

• Inchi： InChI=1S/C21H20F3NO5/c1-2-3-12-29-16-10-6-15(7-11-16)19(26)25-18(20(27)28)13-14-4-8-17(9-5-14)30-21(22,23)24/h2-11,18H,12-13H2,1H3,(H,25,26)(H,27,28)/t18-/m0/s1
• InChI Key： HEWSNVMEDDIMKH-SFHVURJKSA-N
• SMILES： CC=CCOC1=CC=C(C=C1)C(=O)NC(CC2=CC=C(C=C2)OC(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 423.12935722g/mol
• Monoisotopic Mass: 423.12935722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 84.9Ų